Cas no 954661-00-8 (3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-4-(trifluoromethyl)phenylurea)

• Product Name: 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-4-(trifluoromethyl)phenylurea
• CAS No: 954661-00-8
• MF: C₂₀H₁₈F₃N₃O₄
• MW: 421.36983537674
• CID: 6408621
• PubChem ID: 16920272
• Update Time: 2025-07-09

3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-4-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-4-(trifluoromethyl)phenylurea
• 1-[[1-(1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl]-3-[4-(trifluoromethyl)phenyl]urea
• 954661-00-8
• AKOS024644144
• 1-((1-(benzo[d][1,3]dioxol-5-yl)-5-oxopyrrolidin-3-yl)methyl)-3-(4-(trifluoromethyl)phenyl)urea
• 3-{[1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl}-1-[4-(trifluoromethyl)phenyl]urea
• F2372-0363

• Inchi： 1S/C20H18F3N3O4/c21-20(22,23)13-1-3-14(4-2-13)25-19(28)24-9-12-7-18(27)26(10-12)15-5-6-16-17(8-15)30-11-29-16/h1-6,8,12H,7,9-11H2,(H2,24,25,28)
• InChI Key： WBZVVUWSLQUMAS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)NC(NCC1CC(N(C2=CC=C3C(=C2)OCO3)C1)=O)=O)(F)F

Computed Properties

• Exact Mass: 421.12494055g/mol
• Monoisotopic Mass: 421.12494055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 79.9Ų

Additional information on 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-4-(trifluoromethyl)phenylurea

3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-[4-(trifluoromethyl)phenyl]urea

CAS No. 954661-00-8 refers to the compound 3-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}-1-[4-(trifluoromethyl)phenyl]urea, a highly specialized organic compound with a complex structure. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique properties and potential applications. The molecule is characterized by a urea functional group, a pyrrolidone ring, and a benzodioxole moiety, which contribute to its versatile reactivity and selectivity.

The synthesis of this compound involves a multi-step process that typically includes amino group activation, ring formation, and substituent introduction. Recent advancements in catalytic methods have enabled the efficient construction of such complex molecules with high yields and purity. For instance, the use of transition metal catalysts has significantly streamlined the synthesis of similar compounds, making them more accessible for research and industrial applications.

In terms of applications, this compound exhibits remarkable potential in the development of bioactive agents. Its structure suggests that it could serve as a scaffold for designing new drugs targeting specific biological pathways. For example, studies have shown that analogs of this compound can modulate enzyme activity or interact with cellular receptors, making them promising candidates for therapeutic interventions in diseases such as cancer and neurodegenerative disorders.

Beyond pharmacology, this compound has also been explored for its role in polymer chemistry. Its ability to form stable bonds under certain conditions makes it a valuable component in the synthesis of advanced materials. Recent research has highlighted its potential as a building block for creating stimuli-responsive polymers, which can adapt their properties in response to environmental changes such as temperature or pH levels.

The structural complexity of CAS No. 954661-00-8 also lends itself to applications in sensors and diagnostics. Its functional groups can be exploited to create selective binding sites for specific analytes, enabling the development of highly sensitive detection systems. For instance, derivatives of this compound have been investigated for their ability to detect trace amounts of heavy metals or organic pollutants in environmental samples.

In conclusion, CAS No. 954661-00-8 represents a cutting-edge compound with diverse applications across multiple disciplines. Its intricate structure and functional groups make it a valuable tool for researchers aiming to push the boundaries of modern science. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in shaping future innovations in medicine, materials science, and environmental technology.